2-Isopropyl-5-methylcyclohexyl (4-(dimethylamino)phenyl)((4-(dimethylamino)phenyl)(hydroxy)methyl)phosphinate

• IUPAC Name: [4-(dimethylamino)phenyl]-[[4-(dimethylamino)phenyl]-(5-methyl-2-propan-2-ylcyclohexyl)oxyphosphoryl]methanol
• InChI: InChI=1S/C27H41N2O3P/c1-19(2)25-17-8-20(3)18-26(25)32-33(31,24-15-13-23(14-16-24)29(6)7)27(30)21-9-11-22(12-10-21)28(4)5/h9-16,19-20,25-27,30H,8,17-18H2,1-7H3
• InChI Key: HWSHRYFTGHYBCB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OP(=O)(C2=CC=C(C=C2)N(C)C)C(C3=CC=C(C=C3)N(C)C)O)C(C)C
• Molecular Formula: C27H41N2O3P
• Molecular Weight: 472.6 g/mol

Description

2-Isopropyl-5-methylcyclohexyl (4-(dimethylamino)phenyl)((4-(dimethylamino)phenyl)(hydroxy)methyl)phosphinate is a useful research compound. Its molecular formula is C27H41N2O3P and its molecular weight is 472.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• The synthesis and properties of substituted aminomethylene-bis(phosphinates), including similar compounds, demonstrate their utility in producing various derivatives through reactions with aminomethylenedichlorides and phosphonites. These compounds are of interest due to their ability to undergo hydrolysis and to participate in typical reactions of primary amines (Maier, 1981).

Chiral Ligands and Catalysis

• The study on steric hindrance in the lithiation of ferrocenylalkylamines, including derivatives from (-)-menthone, highlights the complex behavior of these compounds in synthetic chemistry, suggesting their potential in developing chiral ligands for asymmetric synthesis (Deus, Robles, & Herrmann, 1990).

Organometallic Chemistry

• Research into the reactivity of dihydrodiazaphosphinines towards unsaturated substrates, including the addition and cycloaddition reactions, points to the versatility of phosphinate derivatives in organometallic chemistry and potential applications in material science (Barluenga et al., 1997).

Synthetic Organic Chemistry

• Studies on the synthesis of derivatives, such as dimethylaminoethyl ester of phenyl-α-hydroxycyclohexylphosphinic acid, underscore the importance of phosphinate compounds in synthesizing complex organic molecules with potential applications in drug development and material sciences (Kardanov et al., 1977).